Cas no 67655-93-0 (Esterastin)

• Product Name: Esterastin
• CAS No: 67655-93-0
• MF: C₂₈H₄₆N₂O₆
• MW: 506.674648761749
• CID: 873914
• PubChem ID: 22256690
• Update Time: 2025-04-19

Esterastin Chemical and Physical Properties

Names and Identifiers

• Esterastin
• C28H46N2O6
• 67655-93-0
• 1-(3-Hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl N~2~-acetylasparaginate
• JKNGELGDDBUFHG-UHFFFAOYSA-N
• 1-(3-hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl 2-acetamido-4-amino-4-oxobutanoate
• L-Asparagine, N(2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2alpha(1R*,3Z,6Z),3beta))-
• L-Asparagine, N(sup 2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2-alpha(1R*,3Z,6Z),3-beta))-
• 5-(N-acetyl-L-asparaginyloxy)-2-hexyl-3-hydroxy- 7,10-hexadecadienoic lactone
• DTXSID00867574

• Inchi： 1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)/b12-11+,15-14+
• InChI Key： JKNGELGDDBUFHG-TVYVBBRWSA-N
• SMILES： CCCCCCC1C(=O)OC1CC(OC(C(NC(C)=O)CC(N)=O)=O)C/C=C/C/C=C/CCCCC

Computed Properties

• Exact Mass: 506.33600
• Monoisotopic Mass: 506.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 6.608

Experimental Properties

• Density: 1.058
• Boiling Point: 713.4°C at 760 mmHg
• Flash Point: 385.3°C
• Refractive Index: 1.499
• PSA: 124.79000
• LogP: 5.74450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives